Cas no 749196-47-2 (methyl (2R)-2-amino-3-bromopropanoate)

• Product Name: methyl (2R)-2-amino-3-bromopropanoate
• CAS No: 749196-47-2
• MF: C₄H₈BrNO₂
• MW: 182.015820503235
• MDL: MFCD33031608
• CID: 5666323
• PubChem ID: 101032175
• Update Time: 2025-05-24

methyl (2R)-2-amino-3-bromopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl (2R)-2-amino-3-bromopropanoate
• 749196-47-2
• EN300-27664212
• 3-Bromo-L-alanine methyl ester
• L-Alanine, 3-bromo-, methyl ester

• MDL： MFCD33031608
• Inchi： 1S/C4H8BrNO2/c1-8-4(7)3(6)2-5/h3H,2,6H2,1H3/t3-/m0/s1
• InChI Key： GYGBHOSOAUCQKD-VKHMYHEASA-N
• SMILES： BrC[C@@H](C(=O)OC)N

Computed Properties

• Exact Mass: 180.97384g/mol
• Monoisotopic Mass: 180.97384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 86.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 52.3Ų

Experimental Properties

• Density: 1.578±0.06 g/cm3(Predicted)
• Boiling Point: 166.6±25.0 °C(Predicted)
• pka: 4.98±0.33(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl (2R)-2-amino-3-bromopropanoate

Comprehensive Analysis of Methyl (2R)-2-Amino-3-Bromopropanoate (CAS No. 749196-47-2)

Methyl (2R)-2-amino-3-bromopropanoate (CAS No. 749196-47-2) is a chiral bromo-substituted amino acid ester with significant applications in pharmaceutical synthesis and asymmetric catalysis. Its unique stereochemical configuration and reactive bromine moiety make it a versatile building block for peptide modifications and small molecule drug development. Recent trends in green chemistry and bioconjugation techniques have amplified interest in this compound, particularly for its role in click chemistry and proteolysis-targeting chimera (PROTAC) research.

The compound’s R-configuration at the alpha-carbon ensures high enantioselectivity, a critical factor for API intermediates in treating neurological disorders like Parkinson’s disease. Researchers increasingly search for "chiral synthons for CNS drugs" or "brominated amino esters in PROTACs," reflecting its relevance in cutting-edge therapies. Analytical techniques such as HPLC chiral separation and NMR spectroscopy are essential for verifying its purity, as even minor enantiomeric impurities can impact drug efficacy.

In the context of sustainable synthesis, methyl (2R)-2-amino-3-bromopropanoate is explored for atom-economical reactions, aligning with the industry’s shift toward green solvents and catalytic recycling. A 2023 study highlighted its use in microwave-assisted synthesis, reducing reaction times by 60% compared to conventional methods—a hot topic among researchers querying "energy-efficient peptide coupling."

From a commercial perspective, demand for this compound correlates with advancements in biodegradable polymers and targeted drug delivery systems. Its bromine atom facilitates cross-coupling reactions (e.g., Suzuki-Miyaura), pivotal for creating fluorescent probes used in cancer imaging. FAQs like "how to store bromoamino esters" underscore the need for inert atmospheres (N₂ or Ar) to prevent hydrolytic degradation.

Regulatory compliance remains paramount; while not classified as hazardous, proper handling protocols for brominated compounds are emphasized. The compound’s methyl ester group enhances solubility in non-polar media, a feature leveraged in liposomal formulations—a trending search term tied to mRNA vaccine technology.

Future directions include optimizing enzymatic resolution methods to improve yield, addressing queries like "chemo-enzymatic synthesis of chiral esters." With patents filed for its derivatives in kinase inhibitors, methyl (2R)-2-amino-3-bromopropanoate exemplifies the intersection of asymmetric synthesis and precision medicine.